Cas no 1508558-30-2 (1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione)

• Product Name: 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione
• CAS No: 1508558-30-2
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5761454
• PubChem ID: 80206190
• Update Time: 2025-06-18

1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1508558-30-2
• AKOS018768349
• 1-(3-fluoro-4-methylphenyl)pentane-1,3-dione
• EN300-1125586
• 1-(3-Fluoro-4-methylphenyl)-1,3-pentanedione
• 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione

• Inchi： 1S/C12H13FO2/c1-3-10(14)7-12(15)9-5-4-8(2)11(13)6-9/h4-6H,3,7H2,1-2H3
• InChI Key： UTIXDSJUMHCHKN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C(CC(CC)=O)=O

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 308.3±27.0 °C(Predicted)
• pka: 8.61±0.23(Predicted)

Additional information on 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione

Professional Introduction to Compound with CAS No. 1508558-30-2 and Product Name: 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione

The compound identified by the CAS number 1508558-30-2 and the product name 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The presence of a fluorine substituent at the 3-position of the phenyl ring and a methyl group at the 4-position introduces specific electronic and steric effects that contribute to its distinct chemical behavior.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can modulate their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In the case of 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione, the fluorine atom at the 3-position enhances the compound's lipophilicity while maintaining a balance between polarizability and electronic distribution. This makes it an attractive candidate for further exploration in drug design.

The pentane-1,3-dione moiety in the molecular structure contributes to the compound's reactivity and potential utility as an intermediate in synthetic chemistry. This functional group is known for its ability to participate in various organic transformations, including condensation reactions, Michael additions, and cycloadditions. These reactions are fundamental to the synthesis of more complex molecules, making 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione a valuable building block for pharmaceutical development.

Current research in medicinal chemistry emphasizes the development of novel scaffolds that can exhibit enhanced binding affinity and selectivity towards biological targets. The combination of a fluoro-substituted phenyl ring with a pentane-1,3-dione core provides a unique structural framework that may interact favorably with enzymes or receptors involved in disease pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, although further experimental validation is required.

The fluorine atom at the 3-position of the phenyl ring plays a crucial role in modulating the electronic properties of the molecule. Fluorine is an electronegative element that can influence both local and remote electronic effects through hyperconjugation and induction. This can lead to changes in the compound's solubility, permeability across biological membranes, and interaction with biological targets. The methyl group at the 4-position further contributes to steric hindrance and can influence conformational preferences, which are critical for biological activity.

In drug discovery pipelines, compounds like 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione are often screened for their potential as lead candidates or intermediates. The structural features of this compound make it amenable to further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. Advances in synthetic methodologies have enabled more efficient access to complex molecules like this one, reducing both cost and time in drug development.

Recent publications have demonstrated the utility of fluorinated aromatic compounds in addressing various therapeutic challenges. For instance, fluorinated analogs have shown promise in oncology due to their ability to enhance drug stability and improve target engagement. The structural motif present in 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione aligns well with these trends, suggesting potential applications in oncology or other therapeutic areas where fluorinated compounds are valued.

The synthesis of 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione involves multi-step organic transformations that highlight modern synthetic strategies. Techniques such as cross-coupling reactions, fluorination methods, and dimerization processes are employed to construct the desired molecular framework efficiently. These synthetic approaches not only showcase advancements in organic chemistry but also provide insights into how complex molecules can be assembled with precision.

As interest in fluorinated compounds continues to grow, so does the need for robust analytical methods to study their properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for characterizing these molecules accurately. The availability of high-quality analytical data ensures that researchers can confidently evaluate the potential of compounds like 1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione for further development.

The future prospects for this compound are promising given its unique structural features and potential biological activity. Ongoing research aims to explore its interactions with various biological targets through both computational modeling and experimental screening. Collaborative efforts between chemists and biologists will be crucial in uncovering new therapeutic applications for this molecule.

In conclusion,1-(3-Fluoro-4-methylphenyl)pentane-1,3-dione represents a significant contribution to the field of chemical pharmaceuticals. Its structural features, including the presence of a fluorine substituent and a methyl group, make it an intriguing candidate for further exploration in drug discovery. With continued research and development,1508558-30-2 may emerge as a valuable tool for addressing unmet medical needs.